2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H16FN3O2S/c1-13-3-2-4-16(9-13)24-18(26)10-25-12-23-19-17(11-28-20(19)21(25)27)14-5-7-15(22)8-6-14/h2-9,11-12H,10H2,1H3,(H,24,26)
• InChI Key: BSCCBALOJSITJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)F
• Molecular Formula: C21H16FN3O2S
• Molecular Weight: 393.4 g/mol

Description

2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C21H16FN3O2S and its molecular weight is 393.44. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging Applications

• A novel series of compounds including those structurally related to your compound of interest have been developed as selective ligands for the translocator protein (18 kDa), important in PET imaging. One such compound, DPA-714, has been synthesized and is used in radiosynthesis for PET imaging (Dollé et al., 2008).

Antitumor Activity

• Derivatives of thieno[3,2-d]pyrimidine have demonstrated potent anticancer activity. Several newly synthesized compounds, closely related to the specified molecule, exhibited significant anticancer effects on various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

• A series of N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives have shown antimicrobial potency against various bacteria and fungi, offering a potential area of research for new antimicrobial agents (Kerru et al., 2019).

Anti-Inflammatory and Analgesic Properties

• Studies on pyrimidine derivatives, including those related to your compound, have shown promising anti-inflammatory and analgesic properties. The nature of the substituents in these compounds plays a significant role in determining their effectiveness (Muralidharan et al., 2019).

Quantum Chemical Analysis for Drug Development

• Quantum chemical analysis of similar compounds has provided insights into molecular structures and intermolecular interactions, which are crucial for drug development, especially in the context of antiviral activity against COVID-19 (Mary et al., 2020).